4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-13-6-7-15(17(20)21)16(11-13)12-4-3-5-14(10-12)24(22,23)19-8-1-2-9-19/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key: WNLBREDTQHSFQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)F)C(=O)O
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID70692315
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261941-03-0

Description

4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (4-FSBPA) is a synthetic compound that is used in a variety of scientific research applications. It is a white crystalline powder with a melting point of approximately 110°C, and a molecular weight of 335.37 g/mol. 4-FSBPA has been studied extensively due to its unique properties, which make it suitable for use in a variety of laboratory experiments.

Scientific Research Applications

4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications, including cell culture studies and enzyme assays. It has been used to study the effects of certain drugs on cell growth and metabolism, as well as to study the effects of certain hormones on cell growth and metabolism. Additionally, 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in studies of enzyme activity, as it is known to inhibit certain enzymes.

Mechanism of Action

4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is known to act as an inhibitor of certain enzymes, including phosphodiesterase and tyrosine kinase. It is also known to act as an agonist of certain G-protein-coupled receptors, such as the 5-HT1A receptor. Additionally, 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to inhibit the activity of certain transcription factors, such as NF-κB.
Biochemical and Physiological Effects
4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-apoptotic effects, as well as to have an effect on cell cycle progression. Additionally, 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to modulate the activity of certain enzymes, such as phosphodiesterase and tyrosine kinase.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is its high purity, which makes it suitable for use in a variety of laboratory experiments. Additionally, 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is relatively easy to synthesize, and can be stored for long periods of time without significant degradation. However, 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is known to be toxic, and should be handled with caution.

Future Directions

There are a number of potential future directions for research into 4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. These include further studies into its biochemical and physiological effects, as well as into its potential applications in drug development. Additionally, further research into its mechanism of action could lead to a better understanding of its effects on cells and enzymes. Finally, further studies into its toxicity could lead to improved safety protocols for its use in laboratory experiments.

Synthesis Methods

4-Fluoro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized by the reaction of 4-fluorobenzoic acid and 3-pyrrolidinesulfonic acid in a two-step process. In the first step, 4-fluorobenzoic acid is reacted with 3-pyrrolidinesulfonic acid in a solvent such as acetonitrile to form the desired product. In the second step, the product is recrystallized from a mixture of methanol and water. The resulting product is a white crystalline powder with a purity of 95%.